Cas no 69603-59-4 (4-[3-(3-Pyrid-4-yl-propylsulfanyl)-propyl]-pyridine)

• Product Name: 4-[3-(3-Pyrid-4-yl-propylsulfanyl)-propyl]-pyridine
• CAS No: 69603-59-4
• MF: C₁₆H₂₀N₂S
• MW: 272.408402442932
• CID: 3140047
• PubChem ID: 269784
• Update Time: 2025-11-01

4-[3-(3-Pyrid-4-yl-propylsulfanyl)-propyl]-pyridine Chemical and Physical Properties

Names and Identifiers

• 4-[3-(3-Pyrid-4-yl-propylsulfanyl)-propyl]-pyridine
• 4-[3-(3-pyridin-4-ylpropylsulfanyl)propyl]pyridine
• Bis(3-(pyridin-4-yl)propyl)sulfane
• 69603-59-4
• 4-(3-{[3-(PYRIDIN-4-YL)PROPYL]SULFANYL}PROPYL)PYRIDINE

• MDL： MFCD06637508
• Inchi： 1S/C16H20N2S/c1(3-15-5-9-17-10-6-15)13-19-14-2-4-16-7-11-18-12-8-16/h5-12H,1-4,13-14H2
• InChI Key： GQBBLTFGXASNEX-UHFFFAOYSA-N
• SMILES： S(CCCC1C=CN=CC=1)CCCC1C=CN=CC=1

Computed Properties

• Exact Mass: 272.13471982Da
• Monoisotopic Mass: 272.13471982Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.1Ų

Additional information on 4-[3-(3-Pyrid-4-yl-propylsulfanyl)-propyl]-pyridine

Comprehensive Overview of 4-[3-(3-Pyrid-4-yl-propylsulfanyl)-propyl]-pyridine (CAS No. 69603-59-4): Properties, Applications, and Innovations

The compound 4-[3-(3-Pyrid-4-yl-propylsulfanyl)-propyl]-pyridine (CAS No. 69603-59-4) is a specialized organic molecule featuring a unique structural framework with dual pyridine rings connected via a propylsulfanyl linker. This configuration endows it with distinct chemical properties, making it a subject of interest in pharmaceutical research, material science, and catalysis. Its sulfur-containing bridge enhances molecular flexibility and electron density, which is critical for interactions in biological systems or as a ligand in coordination chemistry.

Recent advancements in heterocyclic chemistry have spotlighted derivatives like 4-[3-(3-Pyrid-4-yl-propylsulfanyl)-propyl]-pyridine due to their potential in drug discovery, particularly in targeting neurological disorders and inflammatory pathways. Researchers are exploring its role as a scaffold for designing inhibitors of specific enzymes or receptors, leveraging its hydrogen-bonding capabilities and hydrophobic interactions. Additionally, its aromaticity and polarizability make it a candidate for optoelectronic materials, aligning with the growing demand for organic semiconductors.

From an industrial perspective, CAS No. 69603-59-4 is gaining traction in green chemistry applications. Its sulfanyl group facilitates eco-friendly catalytic processes, reducing reliance on heavy metals. This aligns with global trends toward sustainable synthesis, a topic frequently searched in AI-driven literature and academic databases. Users often inquire about "non-toxic alternatives in catalysis" or "biocompatible ligands," where this compound’s profile fits seamlessly.

Analytical characterization of 4-[3-(3-Pyrid-4-yl-propylsulfanyl)-propyl]-pyridine involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, which confirm its purity and structural integrity. These methods are critical for quality control in commercial production, addressing common user queries such as "how to validate synthetic compounds" or "tools for molecular verification."

In summary, 69603-59-4 represents a versatile compound with multidisciplinary relevance. Its integration into high-throughput screening libraries and material innovation pipelines underscores its value in contemporary research, answering the market’s call for multifunctional and sustainable chemical solutions.